Cas no 88335-40-4 (9-Undecenoic acid, 11-methoxy-11-(3-pentyloxiranyl)-, methyl ester)

• Product name: 9-Undecenoic acid, 11-methoxy-11-(3-pentyloxiranyl)-, methyl ester
• CAS No: 88335-40-4
• MF: C₂₀H₃₆O₄
• MW: 340.49744
• CID: 636710
• PubChem ID: 551489

9-Undecenoic acid, 11-methoxy-11-(3-pentyloxiranyl)-, methyl ester Chemical and Physical Properties

Names and Identifiers

• 9-Undecenoic acid, 11-methoxy-11-(3-pentyloxiranyl)-, methyl ester
• methyl 11-methoxy-11-(3-pentyloxiran-2-yl)undec-9-enoate
• DTXSID20338857
• 88335-40-4

• Inchi： InChI=1S/C20H36O4/c1-4-5-11-15-18-20(24-18)17(22-2)14-12-9-7-6-8-10-13-16-19(21)23-3/h12,14,17-18,20H,4-11,13,15-16H2,1-3H3
• InChI Key： BOCZHGZTZHPCHP-UHFFFAOYSA-N
• SMILES： CCCCCC1C(O1)C(C=CCCCCCCCC(=O)OC)OC

Computed Properties

• Exact Mass: 340.26135963g/mol
• Monoisotopic Mass: 340.26135963g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 24
• Rotatable Bond Count: 16
• Complexity: 354
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 3
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 1
• Topological Polar Surface Area: 48.1Ų
• XLogP3: 5.3